Cas no 2138343-00-5 (3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one)

• Product Name: 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one
• CAS No: 2138343-00-5
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 6184132
• PubChem ID: 165471830
• Update Time: 2025-06-09

3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one
• EN300-1114318
• 2138343-00-5
• 3-[2-(4-amino-2H-1,2,3-triazol-2-yl)ethyl]pyrrolidin-2-one

• Inchi： 1S/C8H13N5O/c9-7-5-11-13(12-7)4-2-6-1-3-10-8(6)14/h5-6H,1-4H2,(H2,9,12)(H,10,14)
• InChI Key： IUQYXNGIPOEKAP-UHFFFAOYSA-N
• SMILES： O=C1C(CCN2N=CC(N)=N2)CCN1

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one

Introduction to 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one (CAS No. 2138343-00-5)

3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex molecular structure that has garnered considerable attention for its potential applications in drug development. This compound, identified by its CAS number 2138343-00-5, belongs to a class of molecules that integrate heterocyclic scaffolds with functional groups capable of interacting with biological targets. The structural motif of this compound includes a pyrrolidinone core, which is a well-known pharmacophore in medicinal chemistry, and an appended ethyl chain linked to a 1,2,3-triazole ring. The presence of an amino group on the triazole ring further enhances its reactivity and potential for further chemical modification.

The< strong>pyrrolidinone moiety is particularly noteworthy due to its prevalence in bioactive molecules. Pyrrolidinones are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The incorporation of this scaffold into pharmaceutical candidates often leads to compounds with improved pharmacokinetic properties and reduced toxicity. In the context of 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one, the pyrrolidinone ring is likely to contribute to the compound's solubility and metabolic stability, key factors in drug design.

The< strong>1,2,3-triazole ring is another critical component of this compound. Triazoles are heterocyclic compounds that have been widely used in pharmaceuticals due to their stability and ability to form hydrogen bonds. The amino group attached to the triazole ring in this molecule suggests that it may serve as a site for further derivatization or interaction with biological targets. This feature makes 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in the development of novel compounds based on triazole-pyrrolidinone hybrids due to their potential therapeutic applications. For instance, studies have shown that such hybrids can exhibit anti-inflammatory, antiviral, and anticancer properties. The< strong>amino group on the triazole ring in this compound is particularly interesting as it can be used to form salt forms or undergo further chemical transformations to enhance bioavailability and target specificity.

The ethyl chain appended to the pyrrolidinone ring in 3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one may also contribute to the compound's pharmacological profile. Ethyl chains are commonly found in pharmaceuticals as they can influence solubility and membrane permeability. The length and positioning of the ethyl chain can be fine-tuned to optimize interactions with biological targets while maintaining favorable pharmacokinetic properties.

The synthesis of< strong>3-2-(4-amino-2H-1,2,3-triazol-2-yl)ethylpyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the triazole ring followed by its attachment to the pyrrolidinone core. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to improve efficiency and selectivity. The use of< strong>CAS No. 2138343-00-5 ensures that researchers have access to consistent and high-quality material for their studies.

In terms of biological activity, preliminary studies on derivatives of this class of compounds have shown promising results in various disease models. For example, modifications involving the< strong.amino group have led to compounds with enhanced binding affinity to specific enzymes or receptors. These findings highlight the potential of< strong >3 - 20 ( 40 - amino - 21 H - 11 , 12 , 13 - triazole - 21 - yl ) ethylpyrrlidinin - 21 one strong > as a lead compound for further development.

The< strong > pyrrlidininone strong > core is particularly interesting because it can be further functionalized without losing its pharmacological relevance. For instance, introducing additional substituents at specific positions on the pyrrolidinone ring can alter its electronic properties and influence its interactions with biological targets. This flexibility makes< strong >CAS No .2138343000 -5 strong > an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The ethyl chain in< strong >CAS No .2138343000 -5 strong > also plays a crucial role in determining its overall pharmacological profile . Ethyl chains are often used in drug design because they can improve solubility while maintaining good membrane permeability . By optimizing the length and positioning of this chain , researchers can fine-tune interactions with biological targets while ensuring favorable pharmacokinetic properties .

In conclusion ,< strong >CAS No .2138343000 -5 represents an exciting opportunity for pharmaceutical research due to its unique structural features . The combination of a< strong > pyrrlidininone strong > core , an appended ethyl chain , and a functionalized triazole ring creates a versatile scaffold with potential applications across multiple therapeutic areas . Further exploration into derivatives of this compound could lead to novel drugs that address unmet medical needs . As research continues , we can expect more insights into how these structural features contribute to biological activity , paving the way for innovative drug development strategies . p >